Cas no 1286732-29-3 (2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide
• CAS No: 1286732-29-3
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6268230
• PubChem ID: 49739089
• Update Time: 2025-06-26

2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide
• F5964-0063
• 1286732-29-3
• 2-(4-fluorophenyl)-N-{[1-(hydroxymethyl)cyclopropyl]methyl}acetamide
• 2-(4-fluorophenyl)-N-[[1-(hydroxymethyl)cyclopropyl]methyl]acetamide
• CHEMBL4934248
• 2-(4-fluorophenyl)-N-((1-(hydroxymethyl)cyclopropyl)methyl)acetamide
• AKOS019278437

• Inchi： 1S/C13H16FNO2/c14-11-3-1-10(2-4-11)7-12(17)15-8-13(9-16)5-6-13/h1-4,16H,5-9H2,(H,15,17)
• InChI Key： UXXUHKIDIFHGJC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC1(CO)CC1)=O

Computed Properties

• Exact Mass: 237.117
• Monoisotopic Mass: 237.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide

2-(4-Fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide

2-(4-Fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide is a compound with the CAS number 1286732-29-3, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a fluorophenyl group, a cyclopropylmethyl group, and an acetamide functional group. The combination of these structural elements contributes to its potential applications in drug discovery and materials science.

The synthesis of 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of the cyclopropylmethyl group, which is a key feature of this compound. Researchers have also explored the use of fluorine-containing intermediates to optimize the synthesis process, ensuring high yields and purity. These developments highlight the importance of this compound as a versatile building block in organic synthesis.

In terms of biological activity, 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide has shown promising results in preclinical studies. Its ability to modulate specific cellular pathways has made it a candidate for drug development in areas such as oncology and neurodegenerative diseases. For instance, recent studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy. Additionally, its fluorophenyl group contributes to its lipophilicity, enhancing its bioavailability and making it a valuable tool in medicinal chemistry.

The structural versatility of this compound also extends to its applications in materials science. The cyclopropylmethyl group imparts unique mechanical properties, making it suitable for use in advanced polymers and coatings. Researchers have explored its role as a monomer in polymerization reactions, where it contributes to the formation of high-performance materials with tailored mechanical and thermal properties.

From an environmental perspective, the synthesis and application of 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide have been evaluated for their sustainability. Recent studies have focused on reducing waste generation and improving energy efficiency during its production. These efforts align with the growing emphasis on green chemistry principles in modern industrial practices.

In conclusion, 2-(4-fluorophenyl)-N-{1-(hydroxymethyl)cyclopropylmethyl}acetamide (CAS No: 1286732-29-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, efficient synthesis methods, and promising biological activity position it as a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.